(1R,2R)-2-(6-Fluoropyridin-3-yl)cyclopropane-1-carboxylic acid

• IUPAC Name: (1R,2R)-2-(6-fluoropyridin-3-yl)cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C9H8FNO2/c10-8-2-1-5(4-11-8)6-3-7(6)9(12)13/h1-2,4,6-7H,3H2,(H,12,13)/t6-,7+/m0/s1
• InChI Key: VUIYADWUCBGALU-NKWVEPMBSA-N
• Canonical SMILES: C1C(C1C(=O)O)C2=CN=C(C=C2)F
• Isomeric SMILES: C1[C@H]([C@@H]1C(=O)O)C2=CN=C(C=C2)F
• Molecular Formula: C9H8FNO2
• Molecular Weight: 181.16 g/mol

Description

(1R,2R)-2-(6-Fluoropyridin-3-yl)cyclopropane-1-carboxylic acid, also known as FPC, is a novel compound that has been extensively studied for its potential use in medicinal chemistry. FPC is a cyclopropane-based compound that has been shown to have a range of biological activities, including anti-inflammatory and analgesic effects. In

Scientific Research Applications

Fluorinated Cyclopropane Synthesis

• A study details the synthesis of fluorinated analogs of cyclopropane carboxylic acids , highlighting methods to incorporate fluorine atoms into cyclopropane rings. These compounds have potential applications in medicinal chemistry due to their unique electronic properties and biological activity (Sloan & Kirk, 1997).

Conformational Studies

• Conformational analysis of cyclopropane derivatives, including fluorinated compounds, has been conducted to understand their structural properties. This research aids in designing molecules with desired shapes and activities, crucial for drug development (Ries & Bernal, 1985).

Quantum Chemical Studies

• Investigations into the conformational properties and intramolecular hydrogen bonding of fluorocyclopropanecarboxylic acids have been carried out using microwave spectroscopy and quantum chemical calculations. These studies provide insights into the molecular dynamics and stability of these compounds (Møllendal, Leonov, & de Meijere, 2005).

Pharmacological Applications

• Research on mGluR2 antagonists has led to the synthesis of fluorinated cyclopropanecarboxylic acids, showing similar affinity to non-fluorinated analogs but with superior pharmacokinetic profiles. These findings are significant for developing new therapeutic agents (Sakagami et al., 2008).

Inhibition Studies

• Inhibition of ACC deaminase by difluorocyclopropane-carboxylic acid demonstrates the potential of fluorinated cyclopropanes in studying enzyme mechanisms and designing enzyme inhibitors (Liu et al., 2015).